3,4'-Dihydroxybenzophenone
Overview
Description
3,4’-Dihydroxybenzophenone is a compound with the molecular formula C13H10O3 and a molecular weight of 214 . It appears as a white crystal powder . It is used as an intermediate in pharmaceutical and photosensitive materials .
Synthesis Analysis
The synthesis of 3,4’-Dihydroxybenzophenone can be achieved through several methods. One method involves the nucleophilic substitution reaction of 2,4-dihydroxy benzophenone with 2,4,6-trichlorotriazine, catalyzed by 1.3 equiv. NaOH . Another method involves the Fries rearrangement of pyrocatechol dibenzoate in the presence of aluminium chloride in nitrobenzene .Molecular Structure Analysis
The molecular structure of 3,4’-Dihydroxybenzophenone consists of a benzophenone core with two hydroxyl groups attached at the 3 and 4 positions .Physical and Chemical Properties Analysis
3,4’-Dihydroxybenzophenone is a white crystal powder with a melting point of 144-148°C . Its density is 1.3±0.1 g/cm3, and it has a boiling point of 433.8±35.0 °C at 760 mmHg .Scientific Research Applications
1. Crystallography and Polymorphism
- 3,4'-Dihydroxybenzophenone has been used to study polymorphism in hydroxybenzophenones. Landre et al. (2010) discovered a monohydrate pseudopolymorph of this compound, providing insights into the role of water in crystal assembly. The crystal packing was stabilized by intermolecular hydrogen bonds (Landre et al., 2010).
2. Cocrystallization and Hydrothermal Methods
- Wang et al. (2007) demonstrated the use of this compound in the cocrystallization process under hydrothermal conditions. This process led to the discovery of three polymorphs, illustrating the compound's versatile conformation and potential for layer structure formation (Wang et al., 2007).
3. Synthesis of Macrocyclic Compounds
- In the field of synthetic chemistry, Kuś et al. (2000) utilized this compound as a precursor for the synthesis of new tetraoxacyclophanes containing benzophenone units. This highlights its application in developing complex macrocyclic structures (Kuś et al., 2000).
4. Study of Disinfection By-products
- Sun et al. (2019) explored the transformation characteristics of this compound during chlorination disinfection processes, underlining its significance in understanding the formation of novel disinfection by-products in environmental contexts (Sun et al., 2019).
5. Pseudopolymorphism in Hydroxybenzophenones
- Another study by Landre et al. (2012) on the dihydrate pseudopolymorph of this compound further contributes to the understanding of pseudopolymorphism in hydroxybenzophenones. This research adds to the knowledge of water's influence in crystal structures (Landre et al., 2012).
Safety and Hazards
Properties
IUPAC Name |
(3-hydroxyphenyl)-(4-hydroxyphenyl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10O3/c14-11-6-4-9(5-7-11)13(16)10-2-1-3-12(15)8-10/h1-8,14-15H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJQVLJXQHTULEP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)O)C(=O)C2=CC=C(C=C2)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00454680 | |
Record name | 3,4'-dihydroxybenzophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00454680 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
611-81-4 | |
Record name | 3,4'-dihydroxybenzophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00454680 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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